Cas no 1248977-00-5 (3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine)

• Product Name: 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine
• CAS No: 1248977-00-5
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6506704
• PubChem ID: 61647426
• Update Time: 2025-10-29

3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-methyl-3-(1-methylpropyl)-4-(2-methylpropyl)-

• Inchi： 1S/C12H23N3/c1-6-9(4)11-10(7-8(2)3)12(13)15(5)14-11/h8-9H,6-7,13H2,1-5H3
• InChI Key： KWRFVSAOYYKDFU-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=C(CC(C)C)C(C(C)CC)=N1

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 320.1±37.0 °C(Predicted)
• pka: 4.92±0.10(Predicted)

Additional information on 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine

3-(Butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine

The compound with CAS No. 1248977-00-5, known as 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a pyrazole ring system substituted with specific alkyl groups, namely a butan-2-yl group at position 3, a methyl group at position 1, and a 2-methylpropyl group at position 4. These substituents contribute to the unique chemical properties and potential biological functions of the compound.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for various therapeutic applications. For instance, research has shown that certain pyrazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine compound has been explored for its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents targeting chronic inflammatory diseases and neurodegenerative disorders.

In terms of synthesis, the preparation of 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine involves a multi-step process that typically begins with the formation of the pyrazole ring. This is often achieved through cyclization reactions involving appropriate precursors such as hydrazines and carbonyl compounds. The subsequent substitution reactions are carefully controlled to introduce the desired alkyl groups at specific positions on the pyrazole ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, reducing production costs and minimizing ecological impact.

The structural uniqueness of 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-5-amine lies in its branched alkyl substituents, which impart steric hindrance and influence the molecule's conformational flexibility. This feature is crucial for its interaction with biological targets such as enzymes and receptors. Computational studies using molecular docking techniques have revealed that this compound exhibits favorable binding affinities towards several key protein targets associated with inflammatory processes. Such insights are invaluable for guiding further optimization studies aimed at enhancing its pharmacokinetic properties and therapeutic efficacy.

Moreover, the pyrazole ring system in this compound is known to exhibit significant electronic versatility due to its conjugated π-system. This property not only enhances its stability but also contributes to its ability to participate in various chemical reactions. Recent research has explored the use of this compound as a building block for constructing more complex molecular architectures, including heterocyclic frameworks with potential applications in materials science.

In conclusion, 3-(butan-2-yl)-1-methyl-4-(2-methylpropyl)-1H-pyrazol-amine (CAS No. 1248977) represents a compelling example of how modern organic chemistry can yield molecules with intricate structures and diverse functional properties. Its potential applications span across drug discovery, materials science, and beyond, making it a subject of continued scientific interest and investigation.